2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H17FN4O2S/c1-14-11-19(25-28-14)24-20(27)13-29-21-23-12-18(15-5-3-2-4-6-15)26(21)17-9-7-16(22)8-10-17/h2-12H,13H2,1H3,(H,24,25,27)
• InChI Key: AAUXCRYRTURQHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol
• CAS No.: 1207046-36-3

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate precursors. Detailed synthetic routes can be found in relevant literature.

Scientific Research Applications

Synthesis and Molecular Modeling

A study highlighted the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, demonstrating their application in molecular modeling and anticancer screening. The research involved heterocyclization processes and DFT calculations to explore the structural and spectral features, leading to insights into their potential anticancer applications against various cancer cell lines (Abu-Melha, 2021).

Anticancer Activity

Another study synthesized derivatives that presented powerful cytotoxic results against breast cancer, showing the compound's relevance in developing anticancer agents. The cytotoxic activities were evaluated, indicating significant potential against different cancer cell lines, further supported by docking studies (Abu-Melha, 2021).

Antibacterial Agents

Research into the synthesis of derivatives as antibacterial agents showed significant activity, demonstrating the compound's utility in addressing bacterial infections. This application is crucial in the context of increasing resistance to existing antibiotics, highlighting the compound's potential as a basis for developing new antibacterial treatments (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antifungal and Antimicrobial Applications

Studies have also explored the compound's antifungal and antimicrobial applications, suggesting its role in combating drug-resistant fungal infections and its potential as a lead compound for optimization in anti-Candida activity. These findings are pivotal for developing new strategies against fungal pathogens and improving antimicrobial therapies (Altındağ et al., 2017).

DNA Binding and Antitumor Activities

Research on novel imidazolium-based ionic liquids with fluorinated phenylacetamide tethers investigated their DNA binding and anticancer activities. The studies found good binding affinity and anticancer potential, offering insights into the compound's application in treating human cancer through interactions with DNA (Rezki et al., 2020).